Cas no 1006287-06-4 (N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide)

• Product Name: N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
• CAS No: 1006287-06-4
• MF: C₁₄H₁₅ClN₂O₂S
• MW: 310.799101114273
• CID: 5984223
• PubChem ID: 3625408
• Update Time: 2025-05-22

N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
• (Z)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[6-chloro-3-(2-methoxyethyl)-2(3H)-benzothiazolylidene]-
• N-[6-chloro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
• N-(6-Chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
• F1359-0614
• 1006287-06-4
• AKOS024605584

• Inchi： 1S/C14H15ClN2O2S/c1-19-7-6-17-11-5-4-10(15)8-12(11)20-14(17)16-13(18)9-2-3-9/h4-5,8-9H,2-3,6-7H2,1H3
• InChI Key： IIUZJHQCUDXSLY-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(CCOC)C3=CC=C(Cl)C=C3S2)=O)CC1

Computed Properties

• Exact Mass: 310.0542766g/mol
• Monoisotopic Mass: 310.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Additional information on N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide

N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide: A Comprehensive Overview

N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide, identified by the CAS number 1006287-06-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development.

The structure of this compound is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole ring is further substituted with a chloro group at the 6-position and a 2-methoxyethyl group at the 3-position. The cyclopropane carboxamide group is attached via an imine linkage to the 2-position of the benzothiazole ring system, giving rise to the characteristic (Z)-configuration due to the restriction imposed by the cyclopropane moiety.

Recent studies have highlighted the potential of benzothiazole derivatives as inhibitors of various enzyme targets, including kinases and proteases. For instance, research has shown that certain benzothiazole analogs exhibit potent inhibitory activity against BTK (Bruton's tyrosine kinase), a key enzyme in B-cell receptor signaling pathways, making them promising candidates for the treatment of B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). The presence of the cyclopropane carboxamide group in this compound may further enhance its binding affinity to such targets by introducing additional hydrogen bonding capabilities or hydrophobic interactions.

In addition to its potential therapeutic applications, this compound has also been explored for its role in modulating other biological processes. For example, studies have demonstrated that certain benzothiazole derivatives can act as antioxidants or anti-inflammatory agents due to their ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. The substitution pattern on the benzothiazole ring, particularly the presence of electron-withdrawing groups like chlorine and methoxyethyl groups, may influence these biological activities by modulating the electronic properties of the molecule.

The synthesis of N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide typically involves multi-step processes that include nucleophilic aromatic substitution, imine formation, and cyclization reactions. Researchers have optimized these steps to achieve high yields and selectivity in constructing the desired product. For instance, the formation of the imine bond between the benzothiazole derivative and cyclopropane carboxamide requires careful control over reaction conditions to ensure proper stereochemistry at the imine carbon.

From a structural standpoint, this compound exhibits several features that make it an attractive candidate for further investigation. The rigid bicyclic framework provides a defined geometry that can facilitate specific molecular interactions with target proteins. Furthermore, the presence of both hydrophilic (e.g., methoxy groups) and hydrophobic (e.g., chloro and alkyl chains) substituents may contribute to favorable pharmacokinetic properties such as solubility and bioavailability.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various enzyme targets and have guided further optimization efforts aimed at improving its potency and selectivity. For example, molecular dynamics simulations have revealed that certain conformations of this compound exhibit enhanced binding affinities due to favorable interactions with key residues in the active site.

In terms of toxicity profile, preliminary studies suggest that this compound exhibits moderate cytotoxicity against certain cancer cell lines while showing lower toxicity against normal human cells. However, further investigations are required to fully understand its safety profile and potential off-target effects.

The development of novel therapeutic agents based on benzothiazole derivatives like this compound represents a promising avenue for addressing unmet medical needs in oncology and inflammation-related diseases. By leveraging advancements in synthetic chemistry and computational modeling techniques, researchers can continue to refine these compounds to achieve better efficacy and safety profiles.

In conclusion, N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide stands out as a compelling candidate for further exploration in drug discovery efforts. Its unique structural features combined with promising biological activities make it an important focus for ongoing research aimed at advancing novel therapeutics.